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Compound of Interest

Compound Name: 1-Methylcyclohexanol

Cat. No.: B147175 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe handling of

chemicals is paramount. This guide provides immediate, essential safety and logistical

information for the proper use and disposal of 1-Methylcyclohexanol, reinforcing our

commitment to laboratory safety and building trust through comprehensive guidance.

Personal Protective Equipment (PPE) and Safety
Measures
When handling 1-Methylcyclohexanol, a comprehensive approach to personal protection is

critical to minimize exposure and ensure a safe laboratory environment. The following table

summarizes the required PPE and safety protocols.
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Category Requirement Specification Citation

Eye/Face Protection
Chemical safety

goggles or eyeglasses

Must comply with

OSHA's eye and face

protection regulations

in 29 CFR 1910.133

or European Standard

EN166.

[1]

Skin Protection Protective gloves

Wear chemical-

resistant gloves. PVC

gloves are suggested,

but suitability depends

on the frequency and

duration of contact.

For prolonged contact,

a glove with a

protection class of 5

or higher

(breakthrough time >

240 minutes) is

recommended. For

brief contact, a class 3

or higher (> 60

minutes) is suitable.

[1][2]

Protective clothing

Wear appropriate

protective clothing to

prevent skin

exposure. For large-

scale use, tight-

weave, non-static

clothing and non-

sparking safety

footwear are

recommended. A PVC

apron can provide

additional protection.

[1][2]
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Respiratory Protection Respirator

A respiratory

protection program

that meets OSHA's 29

CFR 1910.134 and

ANSI Z88.2

requirements or

European Standard

EN 149 must be

followed if workplace

conditions warrant

respirator use. A Type

A filter of sufficient

capacity is

recommended.

[1][2]

Engineering Controls Ventilation

Use in a well-

ventilated area. Local

exhaust ventilation or

a process enclosure

may be necessary for

flammable liquids.

Ventilation equipment

should be explosion-

resistant.

[1][2]

Safety Equipment

Facilities should be

equipped with an

eyewash station and a

safety shower.

[1][3]

Handling and Storage Protocols
Proper handling and storage are crucial to prevent accidents and maintain the chemical's

stability.

Handling:

Wash hands and any exposed skin thoroughly after handling.[4]
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Avoid all personal contact, including inhalation of vapors.[2]

Do not eat, drink, or smoke in areas where 1-Methylcyclohexanol is handled.[3]

Keep the container tightly closed when not in use.[1]

Keep away from heat, sparks, and open flames, as it is a flammable solid.[5][6]

Ground and bond containers and receiving equipment to prevent static discharge.[5]

Use explosion-proof electrical, ventilating, and lighting equipment.[5]

Empty containers may retain product residue and can be dangerous. Do not cut, drill, grind,

or weld on or near them.[2]

Storage:

Store in a cool, dry, well-ventilated area.[1]

Keep containers tightly closed.[5]

Store away from incompatible materials such as strong oxidizing agents, acid anhydrides,

and acid chlorides.[1][3]

Avoid storing in pits, depressions, or basements where vapors may accumulate.[2]

Emergency and Disposal Procedures
A clear plan for emergencies and disposal is essential for safe laboratory operations.

Spill Response:

Immediate Action: Remove all sources of ignition and evacuate personnel from the area.[3]

[7]

Containment: For minor spills, absorb the chemical with an inert material like vermiculite,

sand, or earth.[1] For large spills, dike the area far ahead of the spill for later disposal.[7]
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Cleanup: Use non-sparking tools to collect the absorbed material and place it in a suitable,

sealed container for disposal.[7]

Ventilation and Decontamination: Ventilate the area and wash the spill site after the material

has been removed.[3]

First Aid:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek medical attention.[1]

Skin Contact: Remove contaminated clothing and flush skin with plenty of soap and water for

at least 15 minutes. Seek medical attention if irritation develops.[1][7]

Inhalation: Move the person to fresh air. If breathing is difficult, administer oxygen. If

breathing has stopped, give artificial respiration. Seek immediate medical attention.[1]

Ingestion: Do NOT induce vomiting. If the person is conscious and alert, give 2-4 cupfuls of

milk or water. Never give anything by mouth to an unconscious person. Seek immediate

medical attention.[1][5]

Disposal:

Dispose of 1-Methylcyclohexanol and its containers in accordance with local, state, and

federal regulations.[4]

It may be necessary to dispose of this chemical as a hazardous waste.[3]

Do not mix with other waste. Leave the chemical in its original container for disposal by a

licensed professional waste disposal service.[5][6]

Operational Workflow Diagram
The following diagram illustrates the standard operational workflow for handling 1-
Methylcyclohexanol, from initial preparation to final disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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